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Compound of Interest

Compound Name: 4,8-Dinitroquinoline

Cat. No.: B15479523 Get Quote

Disclaimer: Specific safety and toxicological data for 4,8-Dinitroquinoline is not readily

available in the public domain. The following guidance is extrapolated from safety data for

structurally related compounds, such as 4-Nitroquinoline N-oxide and 8-Nitroquinoline. It is

imperative to treat 4,8-Dinitroquinoline as a potentially hazardous substance and to handle it

with the utmost caution in a controlled laboratory environment. A comprehensive risk

assessment should be conducted before any handling.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 4,8-Dinitroquinoline, a stringent approach to personal protection is crucial to

minimize exposure. The following personal protective equipment (PPE) is recommended,

based on the hazardous nature of similar nitro- and quinoline-containing compounds.

Engineering Controls:

Work in a certified chemical fume hood to avoid inhalation of dust or vapors.

Ensure that an eyewash station and a safety shower are readily accessible.[1][2]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
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EN166.[1][2][3]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber, butyl rubber) and

replace them immediately if contaminated.[4] Always wash hands thoroughly after

removing gloves.[4]

Protective Clothing: A lab coat, overalls, or a chemical-resistant apron should be worn.[4]

For larger quantities or in case of a spill, a disposable chemical-resistant coverall is

recommended.[5]

Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with a particulate filter.[1][3] A respiratory protection

program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements should be

followed.[2]

Summary of Potential Hazards (Based on Related
Compounds)
The following table summarizes the potential hazards associated with compounds structurally

similar to 4,8-Dinitroquinoline. This information should be used to inform a conservative risk

assessment.
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Hazard Category Potential Risks and Precautions

Acute Toxicity

Harmful if swallowed, in contact with skin, or if

inhaled.[6][7] Avoid all personal contact,

including inhalation.[4]

Skin Irritation
Causes skin irritation.[6][8] If skin contact

occurs, flush with plenty of water.[4]

Eye Irritation

Causes serious eye irritation.[6][8] If in eyes,

rinse cautiously with water for several minutes.

[8]

Carcinogenicity

May cause cancer.[9] Obtain special instructions

before use and do not handle until all safety

precautions have been read and understood.[9]

Flammability

Combustible solid.[4] Avoid generating dust

clouds which may form an explosive mixture

with air.[4] Keep away from heat and sources of

ignition.[1]

Incompatibilities
Incompatible with strong oxidizing agents,

strong acids, and strong bases.[1]

Procedural Guidance for Handling and Disposal
A systematic approach is essential for the safe handling and disposal of 4,8-Dinitroquinoline.

Handling Protocol:

Preparation: Before starting work, ensure all necessary PPE is available and in good

condition. Confirm that the chemical fume hood, eyewash station, and safety shower are

operational.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize dust generation. Use spark-proof tools.[10]

Container Management: Keep the container tightly closed when not in use.[3] Store in a cool,

dry, well-ventilated area away from incompatible substances.[2][3]
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Personal Hygiene: Wash hands and face thoroughly after handling.[8][9] Do not eat, drink, or

smoke in the laboratory.[8]

Spill Response:

Minor Spills: For small spills, remove all ignition sources.[4] Use dry clean-up procedures to

avoid generating dust.[4] Sweep up the material and place it into a suitable, labeled

container for disposal.[3][4]

Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.

[4]

Disposal Plan:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Place waste material in a suitable, labeled, and closed container.[10]

Contaminated PPE should also be disposed of as hazardous waste.

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling and disposal of 4,8-
Dinitroquinoline, from initial preparation to final waste management.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.tcichemicals.com/BE/en/sds/H0805_EU_6N.pdf
https://www.sigmaaldrich.com/FI/en/sds/aldrich/n8141
https://www.tcichemicals.com/BE/en/sds/H0805_EU_6N.pdf
https://datasheets.scbt.com/sc-256815.pdf
https://datasheets.scbt.com/sc-256815.pdf
https://pim-resources.coleparmer.com/sds/64515.pdf
https://datasheets.scbt.com/sc-256815.pdf
https://datasheets.scbt.com/sc-256815.pdf
https://www.chemicalbook.com/msds/4-nitroquinoline.pdf
https://www.benchchem.com/product/b15479523?utm_src=pdf-body
https://www.benchchem.com/product/b15479523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15479523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Disposal Workflow for 4,8-Dinitroquinoline
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Caption: Workflow for Safe Handling of Hazardous Solids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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